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Abstract

Antimony, a metalloid with a long history in medicine and materials science, exhibits a rich and
versatile coordination chemistry.[1][2] When complexed with thiol-containing ligands, the
resulting antimony-thiolate complexes display a remarkable range of properties and potential
applications, spanning from established antiparasitic drugs to emerging roles in cancer therapy,
antibacterial agents, and materials science.[1][2][3] This technical guide provides a
comprehensive overview of the synthesis, characterization, and key applications of antimony-
thiolate complexes, with a focus on the underlying chemical principles and mechanisms of
action. Detailed experimental protocols and mechanistic diagrams are provided to equip
researchers, scientists, and drug development professionals with the foundational knowledge
to explore and innovate in this promising field.

Fundamental Chemistry of Antimony-Thiolate
Complexes

The interaction between antimony and sulfur is fundamental to the structure and function of
these complexes. Antimony typically exists in two primary oxidation states, +3 (trivalent, Sb(lll))
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and +5 (pentavalent, Sb(V)), both of which readily form complexes with the sulfhydryl groups of
thiols.

Synthesis and Coordination Geometry

The synthesis of antimony-thiolate complexes can be achieved through several routes, most
commonly by reacting an antimony salt, such as antimony trichloride (SbCls), with a thiol-
containing ligand in an appropriate solvent.[1][4] The stoichiometry of the reactants and the
nature of the thiol ligand dictate the final structure of the complex.

Antimony(lll) ions in these complexes often exhibit a tripodal coordination geometry, influenced
by the presence of a stereochemically active lone pair of electrons.[5] This results in distorted
geometries such as trigonal pyramidal or square pyramidal.[4][6][7][8] The coordination number
of antimony in these complexes can vary, and the ligands can be monodentate or polydentate,
leading to the formation of mononuclear, dinuclear, or even polymeric structures.[4][7]

Experimental Protocol: General Synthesis of an
Antimony(lll)-Thiolate Complex

This protocol provides a generalized procedure for the synthesis of an antimony(lll) complex
with a thiosemicarbazone ligand, based on established methods.[1]

Materials:

Antimony(lll) trichloride (SbCls)

Thiosemicarbazone ligand (e.g., HL?Y)

Ethanol

Diethyl ether

Stir plate and magnetic stir bar

Filtration apparatus (e.g., Buchner funnel and flask)

Procedure:
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o Dissolve the thiosemicarbazone ligand (1 equivalent) in ethanol in a flask equipped with a
magnetic stir bar.

 In a separate container, dissolve antimony(lll) trichloride (1 equivalent) in ethanol.
e Slowly add the antimony trichloride solution to the stirring ligand solution.

 Stir the reaction mixture at room temperature for 1-2 hours. A precipitate may form during
this time.

o Collect the solid product by vacuum filtration.

e Wash the collected solid with ethanol, followed by diethyl ether, to remove any unreacted
starting materials.

e Dry the final product in air or under vacuum.

Characterization: The resulting complex can be characterized by elemental analysis (CHNS),
FT-IR spectroscopy to confirm coordination of the ligand to the antimony center, and single-
crystal X-ray diffraction to determine the precise molecular structure.[1][9]

Medicinal Applications of Antimony-Thiolate
Complexes

The most well-established application of antimony compounds is in the treatment of
leishmaniasis.[2][10][11][12] HowevVer, recent research has highlighted their potential as
anticancer and antibacterial agents.

Antileishmanial Activity

Pentavalent antimonials, such as sodium stibogluconate and meglumine antimoniate, have
been the first-line treatment for leishmaniasis for decades.[2][12] It is widely accepted that
these pentavalent compounds act as prodrugs, which are reduced to the more toxic trivalent
antimony (Sb(lll)) form within the host's macrophages and the Leishmania parasite itself.[10]
[13][14]
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Mechanism of Action: The antileishmanial activity of antimony is intrinsically linked to its
interaction with intracellular thiols. The parasite Leishmania has a unique thiol metabolism
centered around trypanothione (T(SH)z), a conjugate of glutathione and spermidine.[10]

The proposed mechanism involves the following key steps:

e Reduction of Sb(V) to Sb(lll): Intracellular thiols, including trypanothione, glutathione (GSH),
and cysteine (Cys), mediate the reduction of the Sb(V) prodrug to the active Sb(lll) form.[10]
[14]

o Thiol Sequestration and Efflux: Sb(lll) forms complexes with intracellular thiols, particularly
trypanothione and glutathione.[15][16] This complexation leads to the efflux of these
essential thiols from the parasite, disrupting its redox balance.[15][16]

e Enzyme Inhibition: Sb(lll) can directly inhibit key enzymes in the parasite's thiol metabolism,
such as trypanothione reductase.[16] This inhibition leads to an accumulation of oxidized
thiols (disulfides) and further exacerbates oxidative stress.[15][16]

 Induction of Oxidative Stress: The depletion of the parasite's thiol buffering capacity makes it
more susceptible to damage from reactive oxygen species (ROS), ultimately leading to cell
death.[13][17]

Drug Resistance: Resistance to antimonial drugs in Leishmania is a growing concern.[13] The
primary mechanisms of resistance involve alterations in the parasite's thiol metabolism,
including:

 Increased Thiol Levels: Resistant parasites often exhibit higher basal levels of intracellular
thiols and a faster rate of thiol regeneration.[13][17]

o Enhanced Drug Efflux: Upregulation of drug efflux pumps, such as P-glycoprotein A, can
lead to the increased removal of antimony-thiol conjugates from the parasite.[13]

The diagram below illustrates the proposed mechanism of action of antimonial drugs and the
development of resistance in Leishmania.
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Caption: Mechanism of antimonial drugs against Leishmania and resistance pathways.

Anticancer Activity

Inspired by the success of other metal-based anticancer drugs like cisplatin, there is growing
interest in the antitumor potential of antimony compounds.[1][2] Antimony-thiolate complexes,
particularly those with thiosemicarbazone and thione ligands, have demonstrated significant in
vitro cytotoxic activity against various cancer cell lines.[1][2][9][18]

Cytotoxicity Data: The table below summarizes the in vitro anticancer activity of selected
antimony-thiolate complexes against human cancer cell lines.
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. Cancer Cell
Complex Ligand ) ICs0 (UM) Reference
Line
4-(2,4-
dimethylphenyl)-
[Sb(LYH)CI2] 1-((pyridin-2- MCF-7 (Breast) 34.7 [11[19]
yl)methylene)thio
semicarbazide
4-(2,5-
dimethoxyphenyl
[Sb(L?)CI2] )-1-((pyridin-2- MCF-7 (Breast) 37.4 [1][19]
yl)methylene)thio
semicarbazide
LMS
{(Sblz(=-1) w? (Leiomyosarcom  0.12 + 0.04 [9]
(Hthcl)2)2]} thiocaprolactam a)
{(Sbl=(u=-1) @ MCF-7 (Breast)  0.76 + 0.16 [9]
(Hthcl)2)21} thiocaprolactam

Mechanism of Action: The precise mechanisms of anticancer activity are still under
investigation, but several possibilities have been proposed. Similar to their antileishmanial
action, the interaction with intracellular thiols is likely a key factor. Disruption of the cellular
redox balance and induction of oxidative stress are plausible mechanisms. Additionally,
inhibition of key enzymes involved in cell proliferation and survival, such as topoisomerase I,
has been suggested.[13]

Antibacterial and Antifungal Activity

Several studies have reported the antibacterial and antifungal properties of antimony-thiolate
complexes.[1][3] These complexes have shown activity against both Gram-positive and Gram-
negative bacteria, as well as some fungal strains.[1][7] The complexation of antimony with
thiosemicarbazone ligands, for instance, has been shown to enhance the antibacterial effects
of the ligands alone, in some cases exceeding the efficacy of standard antibiotics like
ampicillin.[1][20]
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The proposed mechanism of antibacterial action involves the disruption of the bacterial cell
membrane, leading to increased permeability and ultimately cell death.[3]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)

This protocol outlines a standard procedure for evaluating the cytotoxic activity of antimony-
thiolate complexes against cancer cell lines.

Materials:

Cancer cell line (e.g., MCF-7)

e Complete cell culture medium (e.g., DMEM with 10% FBS)

« Antimony-thiolate complex dissolved in a suitable solvent (e.g., DMSO)

o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
 Solubilization solution (e.g., acidified isopropanol)

» Microplate reader

Procedure:

Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere
overnight.

o Prepare serial dilutions of the antimony-thiolate complex in cell culture medium.

» Remove the old medium from the cells and add the medium containing different
concentrations of the complex. Include a vehicle control (medium with solvent) and a positive
control (e.g., doxorubicin).

 Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified COz
incubator.
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o After incubation, add MTT solution to each well and incubate for an additional 2-4 hours.
e Remove the medium and add the solubilization solution to dissolve the formazan crystals.

o Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate
reader.

o Calculate the percentage of cell viability for each concentration relative to the vehicle control
and determine the I1Cso value (the concentration that inhibits 50% of cell growth).

Applications in Materials Science and Catalysis

The applications of antimony-thiolate complexes extend beyond medicine into the realms of
materials science and catalysis.

Supramolecular Assemblies and Nanomaterials

The coordination of antimony with thiolates can be used to construct self-assembled
supramolecular structures.[5] These structures can form through a combination of coordination
bonds and weaker secondary interactions, such as van der Waals forces and Sb---S
interactions.[5][6] This approach allows for the design of complex architectures, including
macrocycles and cages, which have potential applications in molecular recognition and as
nanoreactors.[5][21] For instance, long-chain antimony(lll) alkanethiolates have been shown to
self-assemble into layer-structured molecular crystals.[6]

The diagram below illustrates the self-assembly of antimony-thiolate complexes into a
supramolecular structure.
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Caption: Self-assembly of antimony-thiolate monomers into supramolecular structures.

Catalysis

The Lewis acidic nature of the antimony center in these complexes suggests their potential use
as catalysts in organic synthesis.[22] By manipulating the ligands around the antimony atom, it
is possible to tune its Lewis acidity and, consequently, its catalytic activity.[22] Antimony-based
Lewis acids have been explored for their ability to catalyze various organic transformations.[22]
Furthermore, antimony derivatives can act as "Z-ligands" in transition metal chemistry,
withdrawing electron density from the metal center and enhancing its electrophilicity and
catalytic reactivity.[22]

Future Directions and Conclusion

Antimony-thiolate complexes represent a versatile class of compounds with a broad spectrum
of potential applications. While their role in antileishmanial therapy is well-established, their
potential in oncology and as antimicrobial agents is an exciting and rapidly developing area of
research. The ability to fine-tune the electronic and steric properties of these complexes
through ligand design offers a powerful tool for developing new therapeutic agents with
improved efficacy and reduced toxicity.

In materials science, the principles of supramolecular chemistry can be applied to create novel
antimony-thiolate-based materials with tailored properties for applications in sensing,
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sequestration of toxic ions, and catalysis.[5] Further exploration of their catalytic activity, both
as standalone Lewis acids and as Z-ligands in organometallic chemistry, is also a promising
avenue for future research.

In conclusion, the rich coordination chemistry and diverse reactivity of antimony-thiolate
complexes make them a compelling subject for continued investigation. A multidisciplinary
approach, combining synthetic chemistry, advanced characterization techniques, and biological
evaluation, will be crucial for unlocking the full potential of these fascinating compounds.
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